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Compound of Interest

Compound Name: MMAF intermediate 2

CAS No.: 864238-20-0

Cat. No.: B2854293

Get Quote

Introduction: Monomethyl auristatin F (MMAF) is a potent antimitotic agent that is a critical

component of several antibody-drug conjugates (ADCs) in development and clinical use. Its

mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest

and apoptosis in targeted cancer cells. The synthesis of MMAF involves several key

intermediates, with "MMAF intermediate 2" being a crucial building block. This document

provides a technical overview of MMAF intermediate 2, including its physicochemical

properties, a representative synthetic workflow, and the established mechanism of action of the

final MMAF payload.

Physicochemical Data
The fundamental physicochemical properties of MMAF intermediate 2 are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b2854293?utm_src=pdf-interest
https://www.benchchem.com/product/b2854293?utm_src=pdf-body
https://www.benchchem.com/product/b2854293?utm_src=pdf-body
https://www.benchchem.com/product/b2854293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2854293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Representative Synthetic and Conjugation Workflow
The synthesis of an MMAF-containing ADC is a multi-step process. The following workflow

illustrates a representative pathway from a key intermediate to the final antibody conjugate.

MMAF intermediate 2 would be involved in the initial steps of synthesizing the fully elaborated

MMAF molecule.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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To cite this document: BenchChem. [MMAF Intermediate 2: A Technical Overview for Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2854293#mmaf-intermediate-2-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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